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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-2-

imidazolidinone

Cat. No.: B087898 Get Quote

This guide provides a detailed overview of the molecular structure, properties, and synthesis of

1-(4-Chlorophenyl)-2-imidazolidinone, a heterocyclic compound of interest to researchers

and professionals in drug development and chemical synthesis.

Molecular Structure and Properties
1-(4-Chlorophenyl)-2-imidazolidinone is a derivative of imidazolidinone, which features a

five-membered ring containing two nitrogen atoms. The structure is characterized by a

chlorophenyl group attached to one of the nitrogen atoms of the imidazolidinone ring.

Quantitative Data Summary

Property Value Reference

Molecular Formula C9H9ClN2O [1][2]

Molecular Weight 196.64 g/mol [1]

Alternate Molecular Weight 196.63 g/mol [2]

IUPAC Name
1-(4-chlorophenyl)imidazolidin-

2-one
[1]

PubChem CID 26451 [1]

CAS Number 14088-99-4 [1]
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Molecular Structure Diagram

Caption: Molecular structure of 1-(4-Chlorophenyl)-2-imidazolidinone.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-(4-Chlorophenyl)-2-
imidazolidinone are not readily available in the provided search results, a general synthetic

approach can be inferred from standard organic chemistry principles for the formation of similar

heterocyclic compounds. A plausible synthetic route would involve the cyclization of a suitably

substituted precursor.

General Synthesis Workflow

A potential synthetic pathway could involve the reaction of 4-chlorophenyl isocyanate with a

protected 1,2-diaminoethane, followed by deprotection and cyclization. Alternatively, a reaction

between 1-(4-chlorophenyl)urea and a two-carbon electrophile could yield the desired product.
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Caption: A potential synthetic workflow for 1-(4-Chlorophenyl)-2-imidazolidinone.

Further research into synthetic organic chemistry literature would be required to identify and

detail specific experimental conditions, including reagents, solvents, reaction times, and

purification methods. Researchers are encouraged to consult chemical databases and peer-

reviewed journals for established protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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